Cas no 7149-69-1 (1,3-Dichloro-2-methyl-5-nitrobenzene)

• Product Name: 1,3-Dichloro-2-methyl-5-nitrobenzene
• CAS No: 7149-69-1
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD00174267
• CID: 85834
• PubChem ID: 251670
• Update Time: 2025-05-20

1,3-Dichloro-2-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-methyl-5-nitrobenzene
• NSC 72321
• 2,6-Dichloro-4-nitrotoluene
• 1,3-Dichloro-2-methyl-5-nitro-benzene
• benzene, 1,3-dichloro-2-methyl-5-nitro-
• NSC72321
• PubChem9506
• Maybridge1_005049
• KSC496M1J
• HMS555N11
• RUVCGWLHTVGNGI-UHFFFAOYSA-N
• SBB055101
• CM13953
• RP04562
• FCH1318781
• OR25607
• LS10191
• A
• NSC-72321
• CCG-250960
• J-503891
• SY022902
• InChI=1/C7H5Cl2NO2/c1-4-6(8)2-5(10(11)12)3-7(4)9/h2-3H,1H
• AMY14496
• 7149-69-1
• AKOS015890119
• AS-18521
• SCHEMBL1751440
• MFCD00174267
• DTXSID10290995
• FT-0606642
• BP-13140
• 1 pound not3-Dichloro-2-methyl-5-nitrobenzene
• A19665
• CS-W006352
• AC-26086
• DTXCID60242141

• MDL： MFCD00174267
• Inchi： 1S/C7H5Cl2NO2/c1-4-6(8)2-5(10(11)12)3-7(4)9/h2-3H,1H3
• InChI Key： RUVCGWLHTVGNGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.97000
• Monoisotopic Mass: 204.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.456
• Melting Point: 59-62 ºC
• Boiling Point: 280 ºC
• Flash Point: 123 ºC
• Refractive Index: 1.585
• PSA: 45.82000
• LogP: 3.73320

1,3-Dichloro-2-methyl-5-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319
• Warning Statement： P261;P280;P302+P352;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3-Dichloro-2-methyl-5-nitrobenzene

1,3-Dichloro-2-methyl-5-nitrobenzene: A Comprehensive Overview

1,3-Dichloro-2-methyl-5-nitrobenzene, also known by its CAS registry number CAS No. 7149-69-1, is a complex organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of aromatic chloronitrobenzenes, characterized by the presence of chlorine and nitro groups attached to a benzene ring. The specific substitution pattern of this compound—chlorine atoms at positions 1 and 3, a methyl group at position 2, and a nitro group at position 5—confers it with distinct chemical properties and reactivity.

The synthesis of 1,3-Dichloro-2-methyl-5-nitrobenzene typically involves multi-step reactions, often starting from benzene derivatives and incorporating functional groups through electrophilic substitution or other advanced organic synthesis techniques. Recent studies have explored more efficient methods to synthesize this compound, leveraging catalytic systems and green chemistry principles to minimize environmental impact while maintaining high yields.

One of the most notable applications of 1,3-Dichloro-2-methyl-5-nitrobenzene is in the field of pharmaceutical chemistry. Its structure serves as a valuable intermediate in the synthesis of various bioactive compounds, including potential drug candidates for treating infectious diseases and cancer. Researchers have reported that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making it a subject of interest in drug discovery programs.

In addition to its pharmaceutical applications, 1,3-Dichloro-2-methyl-5-nitrobenzene finds utility in materials science. The compound's aromatic stability and functional group reactivity make it a suitable precursor for synthesizing advanced materials such as polymers and high-performance adhesives. Recent advancements in polymer chemistry have highlighted its role in creating materials with enhanced thermal stability and mechanical strength.

The environmental impact of 1,3-Dichloro-2-methyl-5-nitrobenzene has also been a topic of research interest. Studies have investigated its biodegradation pathways under various environmental conditions, aiming to assess its potential risks to ecosystems. Findings suggest that while the compound exhibits moderate persistence in certain environments, microbial degradation can occur under specific conditions, reducing its ecological footprint over time.

From a safety perspective, handling 1,3-Dichloro-2-methyl-5-nitrobenzene requires adherence to standard laboratory protocols due to its potential health hazards. Exposure to this compound may cause irritation to the eyes and skin, necessitating appropriate personal protective equipment during handling. Storage should be in well-ventilated areas away from incompatible substances to prevent unintended reactions.

In conclusion, 1,3-Dichloro-2-methyl-5-nitrobenzene, with its unique structural features and versatile applications across multiple disciplines, remains a significant compound in contemporary chemical research. Ongoing studies continue to uncover new insights into its properties and potential uses, underscoring its importance in advancing scientific knowledge and technological innovations.